Cas no 478029-83-3 (6-Chloro-4-(prop-2-en-1-ylsulfanyl)-8-thia-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(13),2(7),3,5,9,11-hexaene)

• Product Name: 6-Chloro-4-(prop-2-en-1-ylsulfanyl)-8-thia-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(13),2(7),3,5,9,11-hexaene
• CAS No: 478029-83-3
• MF: C₁₃H₉ClN₂S₂
• MW: 292.806958913803
• CID: 5695040
• PubChem ID: 4269267
• Update Time: 2023-10-14

6-Chloro-4-(prop-2-en-1-ylsulfanyl)-8-thia-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(13),2(7),3,5,9,11-hexaene Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-prop-2-enylsulfanyl-[1]benzothiolo[3,2-d]pyrimidine
• AKOS005086501
• 2R-1306
• 2-(allylsulfanyl)-4-chloro[1]benzothieno[3,2-d]pyrimidine
• 478029-83-3
• 6-chloro-4-(prop-2-en-1-ylsulfanyl)-8-thia-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(13),2(7),3,5,9,11-hexaene
• 6-Chloro-4-(prop-2-en-1-ylsulfanyl)-8-thia-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(13),2(7),3,5,9,11-hexaene

• Inchi： 1S/C13H9ClN2S2/c1-2-7-17-13-15-10-8-5-3-4-6-9(8)18-11(10)12(14)16-13/h2-6H,1,7H2
• InChI Key： ZVUBHHNMEFULEU-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C3C=CC=CC=3S2)N=C(N=1)SCC=C

Computed Properties

• Exact Mass: 291.9895683g/mol
• Monoisotopic Mass: 291.9895683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 79.3Ų